Cas no 1638771-06-8 (tert-butyl N-{3-formylbicyclo[1.1.1]pentan-1-yl}carbamate)
tert-butyl N-{3-formylbicyclo[1.1.1]pentan-1-yl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl (3-formylbicyclo[1.1.1]pentan-1-yl)carbamate
- TERT-BUTYL N-{3-FORMYLBICYCLO[1.1.1]PENTAN-1-YL}CARBAMATE
- 3-(BOC-AMINO)-BICYCLO[1.1.1]PENTANE-1-CARBALDEHYDE
- tert-butyl N-(3-formyl-1-bicyclo[1.1.1]pentanyl)carbamate
- SB11712
- 1-(Boc-amino)-3-formylbicyclo[1.1.1]pentane
- P14287
- SCHEMBL18624573
- EN300-650527
- MFCD27987008
- AKOS027252369
- DB-432672
- 1638771-06-8
- CS-0047903
- AS-52068
- tert-Butyl(3-formylbicyclo[1.1.1]pentan-1-yl)carbamate
- Z1939443702
- SY244867
- EN300-37374249
- 3-(Boc-amino)bicyclo[1.1.1]pentane-1-carbaldehyde
- tert-butyl N-{3-formylbicyclo[1.1.1]pentan-1-yl}carbamate
-
- MDL: MFCD27987008
- Inchi: 1S/C11H17NO3/c1-9(2,3)15-8(14)12-11-4-10(5-11,6-11)7-13/h7H,4-6H2,1-3H3,(H,12,14)
- InChI Key: XIUDXZJLBOFVKS-UHFFFAOYSA-N
- SMILES: O=CC12CC(C1)(C2)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 211.12084340 g/mol
- Monoisotopic Mass: 211.12084340 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 55.4
- Molecular Weight: 211.26
tert-butyl N-{3-formylbicyclo[1.1.1]pentan-1-yl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM321893-1g |
tert-Butyl (3-formylbicyclo[1.1.1]pentan-1-yl)carbamate |
1638771-06-8 | 97% | 1g |
$1208 | 2021-06-15 | |
| TRC | F700930-5mg |
N-(3-Formylbicyclo[1.1.1]pent-1-yl)-1,1-Dimethylethyl Ester Carbamic Acid |
1638771-06-8 | 5mg |
$190.00 | 2023-05-18 | ||
| TRC | F700930-10mg |
N-(3-Formylbicyclo[1.1.1]pent-1-yl)-1,1-Dimethylethyl Ester Carbamic Acid |
1638771-06-8 | 10mg |
$391.00 | 2023-05-18 | ||
| TRC | F700930-25mg |
N-(3-Formylbicyclo[1.1.1]pent-1-yl)-1,1-Dimethylethyl Ester Carbamic Acid |
1638771-06-8 | 25mg |
$620.00 | 2023-05-18 | ||
| TRC | F700930-50mg |
N-(3-Formylbicyclo[1.1.1]pent-1-yl)-1,1-Dimethylethyl Ester Carbamic Acid |
1638771-06-8 | 50mg |
$919.00 | 2023-05-18 | ||
| Apollo Scientific | OR312436-250mg |
tert-Butyl (3-formylbicyclo[1.1.1]pentan-1-yl)carbamate |
1638771-06-8 | 250mg |
£297.00 | 2025-02-19 | ||
| Apollo Scientific | OR312436-1g |
tert-Butyl (3-formylbicyclo[1.1.1]pentan-1-yl)carbamate |
1638771-06-8 | 1g |
£850.00 | 2025-02-19 | ||
| abcr | AB511814-250 mg |
3-(Boc-amino)bicyclo[1.1.1]pentane-1-carbaldehyde, 95%; . |
1638771-06-8 | 95% | 250MG |
€784.20 | 2023-01-19 | |
| abcr | AB511814-500 mg |
3-(Boc-amino)bicyclo[1.1.1]pentane-1-carbaldehyde, 95%; . |
1638771-06-8 | 95% | 500MG |
€1,163.30 | 2023-01-19 | |
| Chemenu | CM321893-100mg |
tert-Butyl (3-formylbicyclo[1.1.1]pentan-1-yl)carbamate |
1638771-06-8 | 97% | 100mg |
$*** | 2023-03-30 |
tert-butyl N-{3-formylbicyclo[1.1.1]pentan-1-yl}carbamate Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on tert-butyl N-{3-formylbicyclo[1.1.1]pentan-1-yl}carbamate
Professional Introduction to Tert-butyl N-{3-formylbicyclo[1.1.1]pentan-1-yl}carbamate (CAS No. 1638771-06-8)
Tert-butyl N-{3-formylbicyclo[1.1.1]pentan-1-yl}carbamate, a compound with the CAS number 1638771-06-8, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate bicyclic structure and functional groups that make it a promising candidate for various biochemical applications.
The molecular structure of tert-butyl N-{3-formylbicyclo[1.1.1]pentan-1-yl}carbamate consists of a bicyclo[1.1.1]pentane core, which is a highly strained three-membered ring system fused to two six-membered rings. This unique structural motif imparts distinct chemical properties that are exploited in the design of bioactive molecules. The presence of a formyl group and a carbamate moiety further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.
In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from complex cyclic structures. The bicyclo[1.1.1]pentane scaffold has been particularly investigated for its potential in modulating biological pathways due to its ability to mimic natural products and exhibit unique binding affinities with biological targets. Tert-butyl N-{3-formylbicyclo[1.1.1]pentan-1-yl}carbamate stands out as a compound that embodies these characteristics, offering researchers a valuable tool for drug discovery and development.
The formyl group in the molecule serves as a reactive handle, allowing for further functionalization through condensation reactions with nucleophiles such as amines and alcohols. This reactivity has been leveraged in the synthesis of more complex derivatives that exhibit enhanced pharmacological properties. For instance, researchers have utilized this compound to develop novel inhibitors of enzymes involved in inflammatory pathways, demonstrating its potential in addressing chronic diseases.
Moreover, the carbamate group contributes to the compound's solubility and stability, making it suitable for various formulation strategies in pharmaceutical applications. The tert-butyl moiety provides steric hindrance, which can be crucial in optimizing binding interactions with biological targets, thereby improving the efficacy of drug candidates derived from this scaffold.
Recent advancements in computational chemistry have further highlighted the significance of tert-butyl N-{3-formylbicyclo[1.1.1]pentan-1-yl}carbamate in drug design. Molecular modeling studies have revealed that this compound can effectively interact with specific residues in protein targets, suggesting its potential as a lead compound for small-molecule drugs. These findings have prompted new experimental investigations aimed at validating computational predictions and exploring its therapeutic potential.
In clinical research, the compound has been investigated for its role in modulating immune responses and reducing inflammation. Preclinical studies have shown promising results in animal models, where it demonstrated anti-inflammatory effects comparable to existing therapeutics but with improved selectivity and reduced side effects. These findings have generated interest among pharmaceutical companies looking to develop next-generation immunomodulators.
The synthesis of tert-butyl N-{3-formylbicyclo[1.1.1]pentan-1-yl}carbamate involves multi-step organic transformations that showcase the expertise required in modern synthetic chemistry. The process typically begins with the construction of the bicyclo[1.1.1]pentane core through cycloaddition reactions or other cyclization strategies followed by functional group modifications to introduce the formyl and carbamate groups. These synthetic routes highlight the compound's complexity and the skill required to produce it on an industrial scale.
The growing interest in natural product-inspired scaffolds has positioned compounds like tert-butyl N-{3-formylbicyclo[1.1.1]pentan-1-yl}carbamate at the forefront of drug discovery efforts. Their unique structural features offer advantages over conventional drug candidates by providing novel binding modes and improved pharmacokinetic profiles. As research continues to uncover new biological functions and therapeutic targets, compounds such as this are expected to play an increasingly important role in developing innovative treatments.
The future directions of research on this compound are likely to focus on expanding its chemical diversity through structural modifications and exploring new biological applications. Advances in synthetic methodologies will enable the preparation of more complex derivatives, while interdisciplinary approaches combining chemistry, biology, and computer science will accelerate the discovery process.
In conclusion, tert-butyl N-{3-formylbicyclo[1.1.1]pentan-1-yl}carbamate (CAS No. 1638771068) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, reactivity, and biological properties make it a valuable asset for designing novel therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this are poised to contribute substantially to advancements in medicine and healthcare.
1638771-06-8 (tert-butyl N-{3-formylbicyclo[1.1.1]pentan-1-yl}carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)